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Compound of Interest

Compound Name: Gabazine free base

Cat. No.: B1674388

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Gabazine free base, a selective and competitive GABA-A receptor antagonist. Adherence to
these procedures is critical to ensure personnel safety and environmental protection.

Chemical and Physical Properties

A thorough understanding of the properties of Gabazine free base is fundamental to its safe
handling and disposal.

Property Value

Molecular Formula C15H17N303

Molecular Weight 287.31 g/mol
Appearance White to off-white solid
Solubility Soluble in water (25 mM)
Storage Temperature 2-8°C, protect from light

Health Hazard Information
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Gabazine is considered a hazardous substance. Ingestion may be harmful, and it can cause
severe eye damage and skin irritation. It is crucial to avoid direct contact and inhalation.

Personal Protective Equipment (PPE)

Before handling Gabazine free base, ensure the following personal protective equipment is

worn:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves.

Respiratory Protection: Particulate respirator.

Body Protection: Laboratory coat.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
contamination.

Minor Spills:

Remove all sources of ignition.

Clean up spills immediately.

Avoid contact with skin and eyes.

Use dry clean-up procedures and avoid generating dust.

Place the spilled material in a suitable, labeled container for waste disposal.
Major Spills:
o Evacuate the area and advise personnel of the hazard.

» Alert Emergency Responders, providing them with the location and nature of the hazard.
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» Control personal contact by wearing appropriate protective clothing.

e Prevent the spillage from entering drains or water courses by any means available.

Disposal Workflow

The following diagram outlines the step-by-step process for the proper disposal of Gabazine
free base.

Caption: Workflow for the safe disposal of Gabazine free base.

Disposal Procedure

All waste containing Gabazine free base must be handled in accordance with local, state, and
federal regulations.

e Segregation: Do not mix Gabazine waste with other chemical waste unless explicitly
permitted by your institution's waste management guidelines.

o Containment: Place all Gabazine waste, including contaminated materials, into a clearly
labeled, sealed, and puncture-resistant container.

o Consultation: Consult your institution's Environmental Health and Safety (EHS) department
or a licensed waste management authority for specific disposal instructions.

e Regulatory Compliance: Ensure that the final disposal method complies with all applicable
local, state, and federal regulations. Puncture containers to prevent re-use and dispose of
them at an authorized landfill if permitted.

¢ Avoid Environmental Release: Do not allow wash water from cleaning equipment to enter
drains. Collect all wash water for treatment before disposal.

Disclaimer: The information provided in this document is intended for guidance purposes only.
Always refer to the Safety Data Sheet (SDS) and consult with your institution's safety officer for
complete and specific instructions.

» To cite this document: BenchChem. [Proper Disposal Procedures for Gabazine Free Base].
BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1674388#gabazine-free-base-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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